Cas no 60422-23-3 (2-Propenamide, N,N'-1,4-butanediylbis[3-(3,4-dihydroxyphenyl)-)

2-Propenamide, N,N'-1,4-butanediylbis[3-(3,4-dihydroxyphenyl)- structure
60422-23-3 structure
Product Name:2-Propenamide, N,N'-1,4-butanediylbis[3-(3,4-dihydroxyphenyl)-
CAS No:60422-23-3
MF:C22H24N2O6
MW:412.435766220093
CID:497792
PubChem ID:54435377
Update Time:2025-04-19

2-Propenamide, N,N'-1,4-butanediylbis[3-(3,4-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dihydroxyphenyl)-N-[4-[3-(3,4-dihydroxyphenyl)prop-2-enoylamino]butyl]prop-2-enamide
    • 2-Propenamide, N,N'-1,4-butanediylbis[3-(3,4-dihydroxyphenyl)-
    • Inchi: 1S/C22H24N2O6/c25-17-7-3-15(13-19(17)27)5-9-21(29)23-11-1-2-12-24-22(30)10-6-16-4-8-18(26)20(28)14-16/h3-10,13-14,25-28H,1-2,11-12H2,(H,23,29)(H,24,30)
    • InChI Key: WKIWXOKCKNMLIX-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1C=CC(=C(C=1)O)O)NCCCCNC(C=CC1C=CC(=C(C=1)O)O)=O

Computed Properties

  • Exact Mass: 412.16352
  • Monoisotopic Mass: 412.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 139.12
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